(5-Methyl-2H-[1,2,4]triazol-3-YL)-acetic acid

• IUPAC Name: 2-(5-methyl-1H-1,2,4-triazol-3-yl)acetic acid
• InChI: InChI=1S/C5H7N3O2/c1-3-6-4(8-7-3)2-5(9)10/h2H2,1H3,(H,9,10)(H,6,7,8)
• InChI Key: RIRHAWIZPRZONH-UHFFFAOYSA-N
• Canonical SMILES: CC1=NC(=NN1)CC(=O)O
• Molecular Formula: C5H7N3O2
• DSSTOX Substance ID: DTXSID90427126
• Molecular Weight: 141.13 g/mol
• CAS RN: 720706-28-5

Description

“(5-Methyl-2H-[1,2,4]triazol-3-YL)-acetic acid” is a biochemical used for proteomics research. It has a molecular formula of C5H7N3O2 and a molecular weight of 141.13.

Synthesis Analysis

The synthesis of 1,2,4-triazole derivatives, including “this compound”, has been reported in the literature. The structures of these derivatives were confirmed by spectroscopic techniques like IR, 1 H-NMR, Mass spectroscopy, and Elemental analysis.

Molecular Structure Analysis

Triazole compounds, including “this compound”, are heterocyclic compounds containing two carbon and three nitrogen atoms in a five-membered aromatic azole chain. They are readily capable of binding in the biological system with a variety of enzymes and receptors, showing versatile biological activities.

Chemical Reactions Analysis

Triazole compounds, such as “this compound”, are known to show versatile biological activities, which can be attributed to their ability to form hydrogen bonds with different targets. This leads to the improvement of pharmacokinetics, pharmacological, and toxicological properties of compounds.

Physical And Chemical Properties Analysis

“this compound” is a white crystalline solid with a high solubility in water. It has a molecular formula of C5H7N3O2 and a molecular weight of 141.13.

Scientific Research Applications

Triazole Derivatives in Drug Development

Triazole derivatives, such as 1H-1,2,3-, 2H-1,2,3-, 1H-1,2,4-, and 4H-1,2,4-triazoles, are pivotal in the synthesis of new drugs due to their broad spectrum of biological activities. These compounds have been studied for their anti-inflammatory, antimicrobial, antimycobacterial, antitumoral, and antiviral properties, among others. The development of novel triazoles focuses on efficient synthesis methods that consider green chemistry principles and address emerging diseases and resistant microbial strains. The exploration of 1,2,4-triazole chemistry reveals its significance in generating biologically active substances, showcasing a wide range of antimicrobial and antifungal activities (Ferreira et al., 2013).

Environmental and Industrial Applications

Triazole compounds are also significant in environmental and industrial applications. For instance, organic corrosion inhibitors, including triazole derivatives, are crucial in protecting metals in acidic solutions commonly used in industrial cleaning processes. These inhibitors contain heteroatoms (O, S, N, P) and π-electrons, which facilitate their role as effective corrosion inhibitors in aggressive acidic environments (Goyal et al., 2018).

Advances in Synthesis Techniques

Recent advances in the eco-friendly synthesis of 1,2,3-triazoles highlight the importance of developing sustainable methods for producing these compounds. Techniques such as the copper-catalyzed azide-alkyne cycloaddition (CuAAC) have been refined to enhance efficiency, reduce reaction times, and increase yields, contributing to the green chemistry approach in the synthesis of triazoles. Such advancements not only facilitate the production of triazoles for various applications but also underscore the shift towards more environmentally sustainable chemical processes (de Souza et al., 2019).

Mechanism of Action

Target of action

Compounds in the 1,2,4-triazole class have been found to interact with a variety of biological targets. For instance, some derivatives have been found to inhibit certain enzymes, such as cytochrome P450-dependent 14α-demethylation of lanosterol .

Mode of action

The mode of action of 1,2,4-triazole derivatives can vary widely depending on the specific compound and its targets. For example, some compounds may inhibit enzyme activity, while others may interact with receptor proteins .

Biochemical pathways

Again, the specific pathways affected can vary widely. In the case of compounds that inhibit enzyme activity, the affected pathways would be those in which the enzyme plays a role .

Pharmacokinetics

The ADME (Absorption, Distribution, Metabolism, and Excretion) properties of 1,2,4-triazole derivatives can vary depending on the specific compound. Some may be readily absorbed and distributed throughout the body, while others may be metabolized quickly or excreted unchanged .

Result of action

The molecular and cellular effects of 1,2,4-triazole derivatives can include changes in enzyme activity, alterations in signal transduction pathways, and effects on cell growth and proliferation .

Action environment

Environmental factors such as pH, temperature, and the presence of other compounds can influence the action, efficacy, and stability of 1,2,4-triazole derivatives .

Safety and Hazards

The safety of triazole compounds, including “(5-Methyl-2H-[1,2,4]triazol-3-YL)-acetic acid”, has been evaluated in the literature. Most of the synthesized compounds have proper selectivity against normal and cytotoxic cancerous cell lines.